Cas no 61572-42-7 (2-Propen-1-one, 1,3-bis(3-methylphenyl)-, (E)-)

• Product Name: 2-Propen-1-one, 1,3-bis(3-methylphenyl)-, (E)-
• CAS No: 61572-42-7
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• CID: 474392
• PubChem ID: 55355347
• Update Time: 2025-04-19

2-Propen-1-one, 1,3-bis(3-methylphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1,3-bis(3-methylphenyl)-, (E)-
• 1,3-bis(3-methylphenyl)prop-2-en-1-one
• 61572-42-7
• MFCD21335250
• AKOS006474773
• (2E)-1,3-Bis(3-methylphenyl)prop-2-en-1-one
• (E)-1,3-bis(3-methylphenyl)prop-2-en-1-one

• Inchi： 1S/C17H16O/c1-13-5-3-7-15(11-13)9-10-17(18)16-8-4-6-14(2)12-16/h3-12H,1-2H3/b10-9+
• InChI Key： NSBPAQMKLQXTEO-MDZDMXLPSA-N
• SMILES： O=C(/C=C/C1=CC=CC(C)=C1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 236.12018
• Monoisotopic Mass: 236.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.4

Experimental Properties

• PSA: 17.07